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Compound of Interest

Compound Name: 2-Bromo-1,3-dimethoxybenzene

Cat. No.: B094514

This guide provides comprehensive safety protocols and logistical information for the handling
and disposal of 2-Bromo-1,3-dimethoxybenzene, tailored for researchers, scientists, and
professionals in drug development. By adhering to these procedures, users can ensure a safe
laboratory environment and proper chemical management.

Hazard Identification and Personal Protective Equipment

2-Bromo-1,3-dimethoxybenzene is classified as harmful if swallowed and may cause skin,
eye, and respiratory irritation.[1][2][3] Strict adherence to Personal Protective Equipment (PPE)
guidelines is mandatory to minimize exposure risks.
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to EN166 (EU) or
NIOSH (US) standards. A face
shield should be worn when

there is a splash hazard.[4]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

[3]

Hand Protection

Chemical-impermeable gloves
(e.g., Butyl rubber, Neoprene,
or Viton™). Gloves must be

inspected before use.

Prevents skin contact and

absorption.[4]

Skin and Body Protection

A flame-retardant lab coat
worn over long-sleeved
clothing and closed-toe shoes.
For larger quantities or
significant splash potential, a
chemical-resistant apron is

advised.

Minimizes skin exposure.[4]

Respiratory Protection

Work should be conducted in a
certified chemical fume hood. If
a fume hood is not available, a
NIOSH-approved respirator

with an organic vapor cartridge

is necessary.[4]

Prevents inhalation of dust or
vapors, which may cause

respiratory irritation.[1][3]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Bromo-1,3-dimethoxybenzene:
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Property Value
Molecular Formula CsH9BroO:
Molecular Weight 217.06 g/mol [2]
CAS Number 16932-45-9[5]

Pale cream to cream to pale brown crystals or
Appearance

powder[5]
Melting Point 90.5-96.5 °CJ[5]
Boiling Point 273 °C at 760 Torr
Solubility Insoluble in water[1]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental
protection.

Experimental Protocol: Safe Handling Workflow

1. Preparation:

o Don PPE: Before entering the laboratory area where the compound will be handled, put on
all required PPE as detailed in the table above.

e Prepare Fume Hood: Ensure the chemical fume hood is operational with the sash at the
appropriate working height. The work surface should be clean and uncluttered.

o Assemble Materials: Gather all necessary equipment, including glassware, spatulas, and
solvents, and place them inside the fume hood.

2. Handling:

o Weighing and Transfer: Conduct all weighing and transferring of 2-Bromo-1,3-
dimethoxybenzene within the fume hood to minimize inhalation exposure. Use non-
sparking tools.[4]
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» Dissolution: If preparing a solution, add the solid to the solvent slowly to avoid splashing.

o Reactions: Keep all reaction vessels closed or covered to the extent possible. Ensure
reactions are conducted in a well-ventilated area.[4]

3. Spill Management:

e Evacuate: In the event of a spill, evacuate non-essential personnel from the immediate area.

[4]

» Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material
(e.g., sand, earth, or vermiculite).[6]

o Cleanup: Sweep or scoop up the absorbed material and place it into a suitable, labeled, and
closed container for disposal.[2] Avoid generating dust.[2]

o Decontamination: Wash the spill area thoroughly with soap and water.

Disposal Plan

1. Waste Segregation and Collection:

o Chemical Waste: Collect all surplus and non-recyclable 2-Bromo-1,3-dimethoxybenzene in
a dedicated, properly labeled, and sealed container for halogenated organic waste.[1][7]

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as pipette tips, gloves, and paper towels, should be considered contaminated and disposed
of as hazardous waste. Place these items in a separate, clearly labeled container.

2. Disposal Pathway:

o Licensed Waste Disposal Service: The primary and recommended method for disposal is to
contact a licensed professional waste disposal service.[8] They are equipped to handle and
dispose of chemical waste in accordance with local, state, and federal regulations.

e Environmental Precautions: Do not dispose of this chemical down the drain.[4] It is crucial to
prevent the entry of this compound into the environment.
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First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

Inhalation
stopped, give artificial respiration. Seek
immediate medical attention.[4]
Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
Skin Contact removing contaminated clothing. Wash the area

with soap and water. Seek medical attention if

irritation persists.[2][4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[3][4]

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water. Never
Ingestion ) ) ]
give anything by mouth to an unconscious

person. Seek immediate medical attention.[4]

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 2-Bromo-1,3-
dimethoxybenzene.
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Caption: Safe handling workflow for 2-Bromo-1,3-dimethoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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